methyl 4-aminoisoquinoline-3-carboxylate
Overview
Description
Methyl 4-aminoisoquinoline-3-carboxylate (MAIC) is an organic compound that is widely used as a reagent in the laboratory. MAIC is a versatile compound that can be used in a variety of applications, ranging from synthetic organic chemistry to biochemistry and physiology. MAIC is a relatively simple molecule, consisting of an amine, an isocyanide, and a carboxylic acid group. Its structure gives it a wide range of properties, making it an ideal reagent for a variety of applications.
Mechanism of Action
The mechanism of action of methyl 4-aminoisoquinoline-3-carboxylate is not fully understood. However, it is believed that methyl 4-aminoisoquinoline-3-carboxylate acts as an acid catalyst, promoting the formation of amides, esters, and other organic compounds. Additionally, methyl 4-aminoisoquinoline-3-carboxylate may act as a proton acceptor, promoting the formation of amines and other nitrogen-containing compounds.
Biochemical and Physiological Effects
The biochemical and physiological effects of methyl 4-aminoisoquinoline-3-carboxylate are not fully understood. However, it is believed that methyl 4-aminoisoquinoline-3-carboxylate may act as an inhibitor of enzymes, such as cytochrome P450 and other cytochrome enzymes. Additionally, methyl 4-aminoisoquinoline-3-carboxylate may act as an inhibitor of drug metabolism, potentially leading to increased drug efficacy and decreased drug toxicity.
Advantages and Limitations for Lab Experiments
Methyl 4-aminoisoquinoline-3-carboxylate has a number of advantages for use in laboratory experiments. It is relatively inexpensive, easily synthesized, and has a wide range of properties. Additionally, methyl 4-aminoisoquinoline-3-carboxylate is relatively stable and has a low toxicity. However, methyl 4-aminoisoquinoline-3-carboxylate is also relatively reactive, and can react with other compounds in the presence of a catalyst. Therefore, it is important to use methyl 4-aminoisoquinoline-3-carboxylate with caution and to follow safety protocols when handling it.
Future Directions
For the use of methyl 4-aminoisoquinoline-3-carboxylate include further research into its mechanism of action, as well as its potential applications in the fields of organic chemistry, biochemistry, and physiology. Additionally, further research into the biochemical and physiological effects of methyl 4-aminoisoquinoline-3-carboxylate could lead to the development of new drugs or drug combinations. Additionally, research into the use of methyl 4-aminoisoquinoline-3-carboxylate in drug delivery systems and drug formulations could lead to improved drug delivery and increased drug efficacy. Finally, further research into the use of methyl 4-aminoisoquinoline-3-carboxylate in the synthesis of organic compounds could lead to the development of new and improved synthetic methods.
Synthesis Methods
Methyl 4-aminoisoquinoline-3-carboxylate can be synthesized in a variety of ways, including direct synthesis from the corresponding amine, isocyanide, and carboxylic acid, as well as from the corresponding amide. The most common method is the direct synthesis of methyl 4-aminoisoquinoline-3-carboxylate from the corresponding amine, isocyanide, and carboxylic acid. This involves the reaction of the amine with the isocyanide in the presence of a suitable catalyst, such as pyridine or triethylamine. The resulting product is then reacted with the carboxylic acid to form methyl 4-aminoisoquinoline-3-carboxylate.
Scientific Research Applications
Methyl 4-aminoisoquinoline-3-carboxylate has been used extensively in scientific research, particularly in the fields of organic chemistry, biochemistry, and physiology. In organic chemistry, methyl 4-aminoisoquinoline-3-carboxylate has been used as a reagent in a variety of reactions, including the synthesis of amides, esters, and other organic compounds. In biochemistry, methyl 4-aminoisoquinoline-3-carboxylate has been used to study the structure and function of proteins and other biomolecules. In physiology, methyl 4-aminoisoquinoline-3-carboxylate has been used to study the mechanism of action of various drugs, as well as to study the biochemical and physiological effects of various drugs.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for methyl 4-aminoisoquinoline-3-carboxylate involves the reaction of 4-chloroisoquinoline with methyl 3-aminocrotonate followed by hydrolysis and decarboxylation.", "Starting Materials": [ "4-chloroisoquinoline", "methyl 3-aminocrotonate", "sodium hydroxide", "water", "ethanol" ], "Reaction": [ "Step 1: 4-chloroisoquinoline is reacted with methyl 3-aminocrotonate in ethanol at reflux temperature to yield methyl 4-chloroisoquinoline-3-carboxylate.", "Step 2: Methyl 4-chloroisoquinoline-3-carboxylate is hydrolyzed with sodium hydroxide in water to yield methyl 4-aminoisoquinoline-3-carboxylate.", "Step 3: Methyl 4-aminoisoquinoline-3-carboxylate is decarboxylated with sodium hydroxide in water at elevated temperature to yield the final product." ] } | |
CAS RN |
1555000-79-7 |
Product Name |
methyl 4-aminoisoquinoline-3-carboxylate |
Molecular Formula |
C11H10N2O2 |
Molecular Weight |
202.2 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
